3,4-Dibromo-2-nitrothiophene
Overview
Description
3,4-Dibromo-2-nitrothiophene is a chemical compound with the molecular formula C4HBr2NO2S . It is used in various chemical reactions and has a molecular weight of 286.93 .
Synthesis Analysis
The synthesis of related compounds like 3,4-dibromo-2,2’-bithiophene has been reported via metal-catalyzed cross-coupling between a metallated and a halogenated thiophene derivative . The 3,4-dibromo-2,2’-bithiophene was then converted into corresponding bis (alkylsulfanyl) derivatives through bromine–lithium exchange, followed by reaction with two dialkyl disulfides .
Molecular Structure Analysis
The molecular structure of 3,4-Dibromo-2-nitrothiophene can be represented by the InChI code: 1S/C4HBr2NO2S/c5-2-1-10-4(3(2)6)7(8)9/h1H . This indicates the presence of bromine, nitrogen, oxygen, and sulfur atoms in the molecule.
Physical And Chemical Properties Analysis
3,4-Dibromo-2-nitrothiophene is a powder with a melting point of 110-115 degrees Celsius .
Scientific Research Applications
Organic Synthesis
3,4-Dibromo-2-nitrothiophene: is a valuable monomer in organic synthesis. It can be used in Pd-catalyzed Stille coupling reactions to create conjugated thiophene oligomers or co-oligomers, which are essential in developing conductive materials .
Electrosorption Studies
This compound has been studied for its electrosorption properties on gold surfaces. Such studies are crucial for understanding molecule-surface interactions, which have implications in developing sensors and catalysis processes .
Mechanism of Action
Target of Action
Thiophene derivatives, in general, have been found to exhibit a variety of biological effects, suggesting they interact with multiple targets .
Mode of Action
Thiophene derivatives are known to interact with their targets through various mechanisms, depending on the specific derivative and target .
Biochemical Pathways
Thiophene derivatives have been shown to influence a variety of pathways, suggesting a broad spectrum of biological activity .
Pharmacokinetics
The compound’s molecular weight (28693 g/mol) and physical properties (melting point 110-115°C, storage temperature: room temperature) suggest it may have reasonable bioavailability .
Result of Action
Thiophene derivatives have been associated with a range of pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities .
Action Environment
The compound’s stability at room temperature suggests it may be relatively resistant to environmental variations .
properties
IUPAC Name |
3,4-dibromo-2-nitrothiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBr2NO2S/c5-2-1-10-4(3(2)6)7(8)9/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFQCSMOCYWODDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(S1)[N+](=O)[O-])Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBr2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20360916 |
Source
|
| Record name | 3,4-dibromo-2-nitrothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20360916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dibromo-2-nitrothiophene | |
CAS RN |
35633-91-1 |
Source
|
| Record name | 3,4-dibromo-2-nitrothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20360916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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